1-((3,4-Dichlorophenyl)thio)pentan-2-one
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Description
1-((3,4-Dichlorophenyl)thio)pentan-2-one is an organosulfur compound featuring a pentan-2-one backbone substituted at the 1-position with a 3,4-dichlorophenylthio group. Its molecular structure integrates a ketone functional group and a thioether-linked dichlorinated aromatic ring, conferring distinct electronic and steric properties.
Properties
Molecular Formula |
C11H12Cl2OS |
|---|---|
Molecular Weight |
263.2 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)sulfanylpentan-2-one |
InChI |
InChI=1S/C11H12Cl2OS/c1-2-3-8(14)7-15-9-4-5-10(12)11(13)6-9/h4-6H,2-3,7H2,1H3 |
InChI Key |
NUVSXIDQPNBIOM-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)CSC1=CC(=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-((3,4-Dichlorophenyl)thio)pentan-2-one typically involves the reaction of 3,4-dichlorothiophenol with 2-pentanone under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is often heated to reflux to ensure complete conversion of the reactants to the desired product.
Industrial Production Methods
On an industrial scale, the production of 1-((3,4-Dichlorophenyl)thio)pentan-2-one may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis. Purification of the product is typically achieved through distillation or recrystallization techniques.
Chemical Reactions Analysis
Types of Reactions
1-((3,4-Dichlorophenyl)thio)pentan-2-one can undergo various chemical reactions, including:
Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The carbonyl group in the pentan-2-one moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The dichlorophenyl group can participate in nucleophilic aromatic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Nucleophiles such as amines, thiols, or alkoxides.
Major Products Formed
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of alcohols.
Substitution: Formation of substituted aromatic compounds.
Scientific Research Applications
1-((3,4-Dichlorophenyl)thio)pentan-2-one has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-((3,4-Dichlorophenyl)thio)pentan-2-one involves its interaction with specific molecular targets. The thioether linkage and dichlorophenyl group play crucial roles in its binding affinity and reactivity. The compound may interact with enzymes or receptors, leading to modulation of biological pathways. Detailed studies on its molecular targets and pathways are essential to fully understand its effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
1-((4-Chlorophenyl)thio)pentan-2-one
- CAS No.: 51828-55-8
- Molecular Formula : C₁₁H₁₁ClOS (calculated).
- Molecular Weight : ~226.7 g/mol.
- Key Differences: Substituents: A single chlorine atom at the para position of the phenyl ring, compared to the dichloro substitution in the target compound.
3-(3,4-Dimethoxyphenyl)pentan-2-one
- CAS No.: 105638-31-1
- Molecular Formula : C₁₃H₁₈O₃.
- Molecular Weight : 222.28 g/mol.
- Key Differences: Substituents: Methoxy (-OCH₃) groups at the 3,4-positions of the phenyl ring instead of chlorine atoms. Methoxy groups are electron-donating, altering the compound’s electronic profile and solubility.
General Comparison Table
| Compound Name | CAS No. | Molecular Formula | Molecular Weight (g/mol) | Substituents | Key Properties |
|---|---|---|---|---|---|
| 1-((3,4-Dichlorophenyl)thio)pentan-2-one | Not provided | C₁₁H₁₀Cl₂OS (calc.) | ~261.0 (calc.) | 3,4-Cl₂, thioether | High lipophilicity, electrophilic ketone |
| 1-((4-Chlorophenyl)thio)pentan-2-one | 51828-55-8 | C₁₁H₁₁ClOS (calc.) | ~226.7 (calc.) | 4-Cl, thioether | Moderate reactivity, discontinued use |
| 3-(3,4-Dimethoxyphenyl)pentan-2-one | 105638-31-1 | C₁₃H₁₈O₃ | 222.28 | 3,4-OCH₃ | Electron-rich, pharmaceutical applications |
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